Cas no 1315052-42-6 ((S)-3-Amino-4-hydroxybutan-2-one)

• Product Name: (S)-3-Amino-4-hydroxybutan-2-one
• CAS No: 1315052-42-6
• MF: C₄H₉NO₂
• MW: 103.119761228561
• CID: 1029687
• PubChem ID: 54159721
• Update Time: 2025-05-26

(S)-3-Amino-4-hydroxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-hydroxybutan-2-one
• (3S)-3-amino-4-hydroxybutan-2-one
• SCHEMBL2603688
• 1315052-42-6
• AKOS006350767
• DTXSID70709432

• Inchi： 1S/C4H9NO2/c1-3(7)4(5)2-6/h4,6H,2,5H2,1H3/t4-/m0/s1
• InChI Key： HGPVTSXCIFGEST-BYPYZUCNSA-N
• SMILES： OC[C@@H](C(C)=O)N

Computed Properties

• Exact Mass: 103.063328530g/mol
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (S)-3-Amino-4-hydroxybutan-2-one

Comprehensive Overview of (S)-3-Amino-4-hydroxybutan-2-one (CAS No. 1315052-42-6): Properties, Applications, and Research Insights

(S)-3-Amino-4-hydroxybutan-2-one (CAS No. 1315052-42-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its amino and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecificity (S-configuration) makes it particularly valuable for designing enantioselective drugs, aligning with the growing demand for precision medicine and targeted therapies.

Recent advancements in drug discovery have spotlighted (S)-3-Amino-4-hydroxybutan-2-one due to its potential role in modulating metabolic pathways. Researchers are exploring its utility in enzyme inhibition and signal transduction, addressing pressing health challenges such as neurodegenerative diseases and metabolic disorders. The compound’s CAS No. 1315052-42-6 is frequently cited in patent literature, underscoring its industrial importance.

From a structural perspective, the hydroxybutanone backbone of this molecule offers flexibility for derivatization, enabling the development of novel therapeutics. Its water solubility and stability under physiological conditions further enhance its applicability in formulation science. These properties resonate with current trends in green chemistry, where sustainable synthesis methods are prioritized.

In the context of user-searched queries, questions like "What are the applications of (S)-3-Amino-4-hydroxybutan-2-one in drug development?" or "How does CAS 1315052-42-6 contribute to chiral synthesis?" reflect widespread interest. This compound’s alignment with AI-driven drug design tools also positions it as a hotspot for computational chemists, bridging machine learning and molecular modeling.

Quality control of (S)-3-Amino-4-hydroxybutan-2-one relies on advanced analytical techniques such as HPLC and chiral chromatography, ensuring high enantiomeric purity—a critical factor for regulatory compliance. The compound’s CAS registry number (1315052-42-6) facilitates unambiguous identification in global databases, supporting supply chain transparency.

Future research directions may explore its synergy with biocatalysts or nanocarriers, addressing delivery challenges in personalized medicine. As the scientific community leans toward multidisciplinary approaches, (S)-3-Amino-4-hydroxybutan-2-one exemplifies the convergence of organic chemistry, pharmacology, and material science.